Cas no 55846-68-9 (1-phenyloctane-1,3-dione)

• Product Name: 1-phenyloctane-1,3-dione
• CAS No: 55846-68-9
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 350501
• PubChem ID: 15783644
• Update Time: 2025-05-20

1-phenyloctane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Octanedione, 1-phenyl-
• 1-phenyloctane-1,3-dione
• AKOS008122114
• EN300-70106
• SCHEMBL4828357
• CS-0258422
• Z381201762
• 55846-68-9
• DTXSID70578246

• Inchi： 1S/C14H18O2/c1-2-3-5-10-13(15)11-14(16)12-8-6-4-7-9-12/h4,6-9H,2-3,5,10-11H2,1H3
• InChI Key： KZMBNCLCSWGJDK-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC=CC=1)=O)CCCCC

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-phenyloctane-1,3-dione

Introduction to 1-phenyloctane-1,3-dione (CAS No. 55846-68-9)

1-phenyloctane-1,3-dione, with the chemical formula C₁₃H₁₈O₂, is a significant compound in the realm of organic chemistry and pharmaceutical research. Its molecular structure, featuring a phenyl group attached to an octane chain with a diketone functional group, makes it a versatile intermediate in synthetic chemistry. This compound has garnered attention due to its potential applications in drug development, material science, and as a building block for more complex molecules.

The synthesis of 1-phenyloctane-1,3-dione typically involves the oxidation of 1-phenyloctane or through condensation reactions involving appropriate precursors. The diketone moiety provides reactive sites that can be further functionalized, enabling the creation of diverse derivatives with tailored properties. Such modifications are crucial in pharmaceutical applications, where specific biological activities are desired.

In recent years, research has highlighted the utility of 1-phenyloctane-1,3-dione in the development of novel therapeutic agents. Its structural framework allows for interactions with biological targets, making it a promising candidate for drug discovery. For instance, studies have explored its potential as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and other pharmacologically active compounds. The phenyl group enhances lipophilicity, while the diketone can be converted into pharmacophores that modulate biological pathways.

The compound's relevance extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with other molecules makes it valuable in the design of functional materials, such as liquid crystals or organic semiconductors. Additionally, 1-phenyloctane-1,3-dione has been investigated for its role in polymer chemistry, where it serves as a monomer or crosslinking agent to produce high-performance polymers.

Recent advancements in synthetic methodologies have improved the efficiency and scalability of producing 1-phenyloctane-1,3-dione. Catalytic processes and green chemistry approaches have been employed to minimize waste and energy consumption. These innovations align with the broader goal of sustainable chemistry, ensuring that the compound can be produced responsibly while maintaining high purity standards.

The pharmacological potential of 1-phenyloctane-1,3-dione has been further explored through computational modeling and high-throughput screening techniques. These approaches have identified novel derivatives with enhanced efficacy and reduced side effects compared to existing drugs. Such findings underscore the importance of this compound as a scaffold for drug development.

In material science applications, 1-phenyloctane-1,3-dione has been used to develop advanced coatings and adhesives. Its unique thermal and mechanical properties make it suitable for protective coatings that require durability and chemical resistance. Furthermore, its compatibility with other polymers allows for the creation of composite materials with improved performance characteristics.

The compound's role in organic synthesis is also noteworthy. It serves as a key intermediate in the preparation of complex natural products and synthetic analogs. The ability to introduce diverse functional groups onto its backbone makes it a valuable tool for synthetic chemists aiming to explore new chemical space.

Eco-friendly applications of 1-phenyloctane-1,3-dione have emerged as an area of growing interest. Researchers are investigating its use in biodegradable plastics and environmentally benign solvents. These efforts aim to reduce the environmental footprint of chemical products while maintaining their functionality.

The future prospects of 1-phenyloctane-1,3-dione are promising, with ongoing research uncovering new applications across multiple disciplines. As synthetic methods continue to evolve and our understanding of molecular interactions deepens, this compound is poised to play an increasingly significant role in science and industry.